Cas no 38790-14-6 (1,2,5-trimethoxy-3-methyl-benzene)

1,2,5-trimethoxy-3-methyl-benzene structure
38790-14-6 structure
Product Name:1,2,5-trimethoxy-3-methyl-benzene
CAS No:38790-14-6
MF:C10H14O3
MW:182.216363430023
CID:923941
PubChem ID:170114
Update Time:2025-04-19

1,2,5-trimethoxy-3-methyl-benzene Chemical and Physical Properties

Names and Identifiers

    • 1,2,5-trimethoxy-3-methyl-benzene
    • 1,2,5-trimethoxy-3-methylbenzene
    • benzene, 1,2,5-trimethoxy-3-methyl-
    • 2,3,5-Trimethoxytoluene
    • 38790-14-6
    • HLFDEAPOXFIBPC-UHFFFAOYSA-N
    • CHEBI:167414
    • DTXSID40192059
    • InChI=1/C10H14O3/c1-7-5-8(11-2)6-9(12-3)10(7)13-4/h5-6H,1-4H
    • SCHEMBL684136
    • Inchi: 1S/C10H14O3/c1-7-5-8(11-2)6-9(12-3)10(7)13-4/h5-6H,1-4H3
    • InChI Key: HLFDEAPOXFIBPC-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC(=CC=1C)OC)OC

Computed Properties

  • Exact Mass: 182.09432
  • Monoisotopic Mass: 182.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • Density: 1.025
  • Boiling Point: 261.3°C at 760 mmHg
  • Flash Point: 85.9°C
  • Refractive Index: 1.487
  • PSA: 27.69

1,2,5-trimethoxy-3-methyl-benzene Related Literature

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